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Compound of Interest

Compound Name: Diaminoguanidine

Cat. No.: B1197381

Disclaimer: Initial research indicates a potential ambiguity associated with CAS number 36062-
19-8. While this number is officially assigned to 1,3-Diaminoguanidine monohydrochloride, it
has been intermittently and incorrectly associated in some sources with 2-(2-chlorophenyl)-2-
nitrocyclohexanone, a precursor in the synthesis of ketamine. This guide will primarily focus on
the officially designated compound, 1,3-Diaminoguanidine monohydrochloride, and will also
provide a brief clarification on 2-(2-chlorophenyl)-2-nitrocyclohexanone to address the potential
confusion.

Part 1: 1,3-Diaminoguanidine Monohydrochloride

This section provides a comprehensive overview of 1,3-Diaminoguanidine
monohydrochloride, including its properties, biological activities, hazards, and applications.

Physicochemical Properties

1,3-Diaminoguanidine monohydrochloride is a white to light beige granular powder.[1][2] It is
highly soluble in water.[1]
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Property Value References

CAS Number 36062-19-8 [3]

Molecular Formula CH7Ns-HCI [3]

Molecular Weight 125.56 g/mol [3]
White to light beige granular

Appearance [1][2]
powder

Melting Point 180-182 °C (decomposes)

- 50 mg/mL in water; insoluble in
Solubility [3]
methanol and ethanol

Density 1.94 g/cm3 [4115]

HAZRIBSLCUYMQP-
InChl Key [3]
UHFFFAOYSA-N

Biological Activity and Mechanism of Action

1,3-Diaminoguanidine monohydrochloride exhibits several biological activities:

» Nitric Oxide Synthase (NOS) Inhibition: It has been shown to inhibit NOS isoforms, including
neuronal NOS (nNOS), by altering the heme group of the enzyme. This leads to a reduction
in the production of nitric oxide, a key signaling molecule.[3]

» Antimicrobial Activity: The compound is effective against various Gram-positive and Gram-
negative bacteria, as well as fungi.[3] Its antimicrobial action is attributed to its ability to
disrupt bacterial cell membranes and inhibit essential enzymes in bacterial metabolism.[3]

o Cholinesterase Inhibition: It also demonstrates inhibitory activity against acetylcholinesterase
and butyrylcholinesterase, suggesting potential for development as a neuroprotective agent.

[3]

o Antidiabetic Potential: Studies have explored its potential as an antidiabetic agent.[1]

Hazards and Toxicological Information
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This compound is classified as harmful and an irritant.

Hazard Class Category GHS Code Description References
Acute toxicity - Harmful if
Category 4 H302 [1]
Oral swallowed
Skin
o Causes skin
corrosion/irritatio Category 2 H315 o
irritation
n
Serious eye

Causes serious
damage/eye Category 2 H319 S [1]
eye irritation

irritation

Specific target May cause

organ toxicity — Category 3 H335 respiratory [1]
single exposure irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Applications in Research and Development

1,3-Diaminoguanidine monohydrochloride is a versatile intermediate with several applications:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://wap.guidechem.com/encyclopedia/1-3-diaminoguanidine-monohydro-dic22900.html
https://wap.guidechem.com/encyclopedia/1-3-diaminoguanidine-monohydro-dic22900.html
https://wap.guidechem.com/encyclopedia/1-3-diaminoguanidine-monohydro-dic22900.html
https://wap.guidechem.com/encyclopedia/1-3-diaminoguanidine-monohydro-dic22900.html
https://wap.guidechem.com/encyclopedia/1-3-diaminoguanidine-monohydro-dic22900.html
https://wap.guidechem.com/encyclopedia/1-3-diaminoguanidine-monohydro-dic22900.html
https://www.benchchem.com/product/b1197381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Pharmaceutical Synthesis: It is a key starting material for the synthesis of various drugs.[1]
[6] Notably, it is an intermediate in the production of the anticoccidial drug robenidine and the
antiseptic chlorhexidine.[3][6]

o Energetic Materials: Due to its high nitrogen content, it serves as a precursor for
dinitroguanidine-based compounds used in explosives and propellants.[5][6]

o Agriculture: It is used as a plant growth regulator, promoting root development.[1]

e Chemical Research: It undergoes condensation reactions with aldehydes and ketones to
form bis-guanidine derivatives and reacts with isothiocyanates to yield condensed
pyrimidines.[3][7]

Experimental Protocols

1.5.1 Synthesis of 1,3-Diaminoguanidine Monohydrochloride
Two common synthesis routes are reported:

e From Guanidine Hydrochloride and Hydrazine Hydrate: This method involves the reaction of
guanidine hydrochloride with hydrazine hydrate in a toluene-water biphasic system under
reflux (100-110°C) for 8-10 hours.[3] Ammonium chloride is used as a catalyst.[3] The
product is then precipitated and purified.

e From Sodium Thiocyanate and Hydrazine Hydrochloride: A two-step process where sodium
thiocyanate reacts with dimethyl sulfate to form methyl thiocyanate.[3] This intermediate then
reacts with hydrazine hydrochloride to yield 1,3-diaminoguanidine monohydrochloride.[3]
This method is noted for its high yield (90-95%).[3]

1.5.2 Synthesis of Bis-Guanidine Derivatives

This protocol describes the general condensation reaction of 1,3-diaminoguanidine
monohydrochloride with an aldehyde.

» Materials: 1,3-Diaminoguanidine monohydrochloride, selected aldehyde (e.g.,
benzaldehyde), ethanol, and a suitable acid catalyst (e.g., acetic acid).

e Procedure:
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o Dissolve 1,3-Diaminoguanidine monohydrochloride in ethanol in a round-bottom flask.
o Add a few drops of the acid catalyst to the solution.
o Add the aldehyde (2 molar equivalents) dropwise to the solution while stirring.

o Reflux the mixture for a specified time (typically 2-4 hours), monitoring the reaction
progress by thin-layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature to allow the product to
crystallize.

o Filter the solid product, wash with cold ethanol, and dry under vacuum.

o Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to
obtain the pure bis-guanidine derivative.

Diagrams and Workflows
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Caption: Synthesis workflow for a bis-guanidine derivative.

Part 2: 2-(2-chlorophenyl)-2-nitrocyclohexanone
(Clarification)
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This compound is a precursor in the synthesis of Norketamine and Ketamine and is not
correctly identified by CAS number 36062-19-8.[8][9] Its actual CAS number is 2079878-75-2.
[10]

Physicochemical Properties

Property Value References
CAS Number 2079878-75-2 [10]
Molecular Formula C12H12CINO3 [11]
Molecular Weight 253.68 g/mol [11]
Appearance Yellow powder [9]

Boiling Point 412.5+45.0 °C (Predicted) [11]

Density 1.33+0.1 g/cm3 (Predicted) [11]

Primary Application: Synthesis of Norketamine and
Ketamine

2-(2-chlorophenyl)-2-nitrocyclohexanone (often abbreviated as 2-CPNCH) is a known precursor
for the synthesis of norketamine, which can then be converted to ketamine, a dissociative
anesthetic.[12][13] The synthesis typically involves the reduction of the nitro group to an amine,
followed by other modifications.[12] One reported method involves using zinc powder and
formic acid to reduce 2-CPNCH to norketamine.[12][13] Norketamine is then reacted with
formaldehyde and formic acid (Eschweiler-Clarke reaction) to synthesize ketamine.[12][13]

Synthesis Workflow Diagram
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Caption: Simplified workflow for Ketamine synthesis from 2-CPNCH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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